(4-((4-Cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)(3-fluorophenyl)methanone

• IUPAC Name: [4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C18H20FN3OS/c19-15-3-1-2-14(10-15)18(23)22-8-6-21(7-9-22)11-17-20-16(12-24-17)13-4-5-13/h1-3,10,12-13H,4-9,11H2
• InChI Key: UGXXKCWTAAJUHH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CSC(=N2)CN3CCN(CC3)C(=O)C4=CC(=CC=C4)F
• Molecular Formula: C18H20FN3OS
• Molecular Weight: 345.4 g/mol

Description

(4-((4-Cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)(3-fluorophenyl)methanone, also known as CTMP, is a research chemical that belongs to the class of piperazine derivatives. It has been studied for its potential use in treating various neurological disorders, including attention deficit hyperactivity disorder (ADHD) and Parkinson's disease. The purpose of

Scientific Research Applications

Antimicrobial and Antituberculosis Activity

Compounds structurally related to "(4-((4-Cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)(3-fluorophenyl)methanone" have shown significant antimicrobial and antituberculosis activities. For instance, novel triazole analogues of piperazine exhibited notable antibacterial activity against human pathogenic bacteria, suggesting potential applications in developing new antimicrobial agents (Nagaraj, Srinivas, & Rao, 2018). Similarly, derivatives involving piperazine moieties were explored for their anticancer and antituberculosis properties, with some compounds showing promising results against specific strains, indicating their potential for therapeutic applications (Mallikarjuna, Padmashali, & Sandeep, 2014).

Anticancer Properties

The exploration of piperazine derivatives has extended into anticancer research, where specific modifications of the piperazine ring have led to compounds with potent anticancer activities. This includes the synthesis and investigation of compounds for their ability to inhibit tubulin polymerization, a crucial process in cancer cell division, suggesting a potential route for cancer therapy development (Prinz et al., 2017).

Chemical Synthesis and Drug Development

The chemical versatility of compounds containing piperazine and related structural motifs allows for their use in the synthesis of a wide range of chemical entities. This includes the development of novel synthetic methodologies for constructing complex molecules, which can serve as a basis for drug development and other scientific applications (Alkhathlan, 2003).